Cas no 90841-69-3 (Methyl 2-bromo-3-hydroxy-3-phenylpropanoate)
90841-69-3 structure
Product name:Methyl 2-bromo-3-hydroxy-3-phenylpropanoate
Methyl 2-bromo-3-hydroxy-3-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
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- 90841-69-3
- SCHEMBL4637554
- DTXSID80920131
- NSC24524
- NSC-24524
- methyl 2-bromo-3-hydroxy-3-phenylpropionate
- methyl 2-bromo-3-hydroxy-3-phenylpropanoate
- Methyl 2-bromo-3-hydroxy-3-phenylpropanoate
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- Inchi： InChI=1S/C10H11BrO3/c1-14-10(13)8(11)9(12)7-5-3-2-4-6-7/h2-6,8-9,12H,1H3
- InChI Key： BQQYOGGLSCGZIP-UHFFFAOYSA-N
- SMILES： COC(=O)C(C(C1=CC=CC=C1)O)Br
Computed Properties
- Exact Mass: 257.989
- Monoisotopic Mass: 257.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 1.8
Experimental Properties
- Density: 1.519
- Boiling Point: 352°C at 760 mmHg
- Flash Point: 166.7°C
- Refractive Index: 1.571
- PSA: 46.53000
- LogP: 1.65650
Methyl 2-bromo-3-hydroxy-3-phenylpropanoate Related Literature
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1. Stereocontrol in radical-mediated allylation of acyclic α-bromo-β-siloxy esters by complexation with lanthanide shift reagents Ln(fod)3Hajime Nagano,Yukie Kuno,Yuriko Omori,Mayumi Iguchi J. Chem. Soc. Perkin Trans. 1 1996 389
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Eric Greve,Sergey V. Lindeman,Christina Scartelli,Lin Lin,Robert Flaumenhaft,Chris Dockendorff Org. Biomol. Chem. 2020 18 6665
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3. A facile preparation of indium enolates and their Reformatsky- and Darzens-type reactionsTsunehisa Hirashita,Kenji Kinoshita,Hatsuo Yamamura,Masao Kawai,Shuki Araki J. Chem. Soc. Perkin Trans. 1 2000 825
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